2-Chloro-5-nitro-n-(pyridyl)benzamide

• Molecular Formula: C12H8ClN3O3
• Molecular Weight: 277.66 g/mol
• IUPAC Name: 2-chloro-5-nitro-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C12H8ClN3O3/c13-10-5-4-8(16(18)19)7-9(10)12(17)15-11-3-1-2-6-14-11/h1-7H,(H,14,15,17)
• InChI Key: AOEJOAJTOWYAFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Synonyms: 2-chloro-5-nitro-N-(pyridyl)benzamide; ClNP-benzamide

Description

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Key Structural and Functional Differences

Compound Name	Structural Modification	Target	Biological Activity	Key Applications
2-Chloro-5-nitro-N-(pyridin-4-yl)benzamide	Pyridin-4-yl group; Cl, NO₂ substituents	PPARα	Irreversible antagonist; disrupts HCV replication	Lipid metabolism, virology
T0070907 (2-Chloro-5-nitro-N-(4-pyridyl)benzamide)	Pyridin-4-yl group; identical structure	PPARγ	Antagonist; reverses EAE inhibition by PPARγ agonists	Neuroimmunology, cancer research
8d (Imidazo[1,2-a]pyridine derivative)	2-Phenylimidazo[1,2-a]pyridin-6-amine substituent	PPARγ	Covalent agonist; anti-diabetic potential	Metabolic disease research
Rip-B (N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide)	3,4-Dimethoxyphenethylamine substituent	Unknown	Antiproliferative activity in cancer cells	Oncology
N-(5-Chloro-pyridin-2-yl)-5-hydroxy-2-nitro-benzamide	5-Hydroxy, 2-nitro, 5-Cl-pyridin-2-yl	Undisclosed	Research compound; limited data	Chemical probes

Potency and Selectivity

• PPARα vs. PPARγ Specificity: The primary compound selectively antagonizes PPARα, while T0070907 (structurally identical but referenced as a PPARγ antagonist) modulates PPARγ, highlighting the impact of cellular context on target specificity . 8d, a PPARγ agonist, demonstrates that minor structural changes (e.g., imidazo[1,2-a]pyridine substitution) can switch activity from antagonism to agonism .

• Irreversibility :

  • The chloro-nitro-benzamido group in the primary compound enables covalent binding to PPARα, making it irreversible, unlike reversible antagonists like BADGE .

Physicochemical and Pharmacokinetic Properties

Table 2: Physicochemical Comparison

Compound Name	Molecular Weight (g/mol)	Solubility	CCS (Ų) [M+H]+	Key Substituents
2-Chloro-5-nitro-N-(pyridyl)benzamide	277.66	DMSO-soluble	166.3	Cl, NO₂, pyridin-4-yl
T0070907	277.66	Similar profile	N/A	Cl, NO₂, pyridin-4-yl
8d	377.81	Not reported	N/A	Imidazo[1,2-a]pyridine, phenyl
Rip-B	315.36	Ethanol-soluble	N/A	3,4-Dimethoxyphenethyl

• Lipophilicity : The nitro group in the primary compound increases hydrophobicity compared to hydroxy-substituted analogs (e.g., Rip-D ) .
• Synthetic Yield : The primary compound is synthesized in moderate yields (e.g., 11% for analog 8d ), whereas simpler benzamides like Rip-B achieve 80% yields .